Cas no 32852-95-2 (2-(3-phenoxyphenyl)propanenitrile)

• Product Name: 2-(3-phenoxyphenyl)propanenitrile
• CAS No: 32852-95-2
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD09744667
• CID: 315848
• PubChem ID: 118006
• Update Time: 2025-05-23

2-(3-phenoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-methyl-3-phenoxy-
• 2-(3-phenoxyphenyl)propanenitrile
• 2-(3-Phenoxyphenyl)propiononitrile
• alpha-(m-phenoxyphenyl)-propionitrile
• BENZENEACETONITRILE, .ALPHA.-METHYL-3-PHENOXY-
• E0TF4N8PGQ
• SCHEMBL7035268
• JSCONFOVXYGOST-UHFFFAOYSA-N
• 2-(3-Phenoxyphenyl)propionitrile
• EINECS 251-260-9
• NS00055402
• AS-61218
• D93048
• UNII-E0TF4N8PGQ
• 32852-95-2
• EN300-1862075
• DTXSID20865653
• 2-(3-PHENOXYPHENYL) PROPIONITRILE
• alpha-(m-phenoxyphenyl)propionitrile
• AKOS022506539
• DB-260015

• MDL： MFCD09744667
• Inchi： 1S/C15H13NO/c1-12(11-16)13-6-5-9-15(10-13)17-14-7-3-2-4-8-14/h2-10,12H,1H3
• InChI Key： JSCONFOVXYGOST-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C(C#N)C

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.097
• Boiling Point: 350.7°Cat760mmHg
• Flash Point: 148°C
• Refractive Index: 1.57
• PSA: 33.02

Additional information on 2-(3-phenoxyphenyl)propanenitrile

Introduction to 2-(3-phenoxyphenyl)propanenitrile (CAS No. 32852-95-2)

2-(3-phenoxyphenyl)propanenitrile, identified by its Chemical Abstracts Service (CAS) number 32852-95-2, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a phenoxyl group and a nitrile functional group, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The compound's unique framework, combining aromatic and aliphatic moieties, makes it a valuable scaffold for developing novel bioactive molecules.

The structure of 2-(3-phenoxyphenyl)propanenitrile consists of a phenyl ring substituted with a phenoxy group at the 3-position, connected to a propanenitrile moiety. This arrangement imparts distinct electronic and steric characteristics, enabling interactions with biological targets in diverse ways. The presence of the nitrile group, in particular, is known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3-phenoxyphenyl)propanenitrile. Researchers have leveraged its structural features to design molecules with therapeutic implications. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and receptor interactions. The phenoxyphenyl core is particularly noteworthy, as it mimics natural products found in plants and microorganisms, which often serve as inspiration for drug discovery.

One of the most compelling aspects of 2-(3-phenoxyphenyl)propanenitrile is its adaptability in synthetic chemistry. The compound can be readily modified through various functionalization strategies, allowing chemists to fine-tune its properties for specific applications. For example, introducing additional substituents at the phenolic or nitrile positions can alter its solubility, bioavailability, and target specificity. This flexibility has made it a popular choice for medicinal chemists working on small-molecule drug development.

The pharmacological profile of 2-(3-phenoxyphenyl)propanenitrile has been the subject of several studies. Research indicates that this compound exhibits promising activity against a range of biological targets, including kinases and transcription factors. Its ability to interact with these targets suggests potential therapeutic benefits in areas such as oncology and inflammation. Moreover, the compound's favorable pharmacokinetic properties, such as good oral bioavailability and moderate metabolic clearance, make it an attractive candidate for further development.

Advances in computational chemistry have further enhanced the understanding of 2-(3-phenoxyphenyl)propanenitrile's behavior. Molecular modeling studies have provided insights into how this compound binds to its targets at the atomic level. These insights are crucial for optimizing its structure-activity relationships (SARs) and improving its efficacy. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify more potent derivatives.

The synthetic pathways for preparing 2-(3-phenoxyphenyl)propanenitrile have also seen significant advancements. Modern synthetic methods allow for efficient and scalable production of this compound, reducing costs and improving accessibility for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These innovations ensure that researchers have access to high-quality starting materials for their investigations.

In conclusion, 2-(3-phenoxyphenyl)propanenitrile (CAS No. 32852-95-2) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features, coupled with its synthetic versatility and pharmacological promise, make it a valuable tool for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in developing next-generation therapeutics.